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Compound Name:
3-Isopropyl,5-tert-

butylpyrocatechol

CAS No.: 143767-20-8

Cat. No.: B582786

Get Quote

Executive Summary
3-Isopropyl-5-tert-butylpyrocatechol (3-iPr-5-tBu-CAT) is a specialized hindered phenol

derivative of catechol (1,2-benzenediol). Distinct from its more common analogs—4-tert-

butylcatechol (TBC) and 3,5-di-tert-butylcatechol (3,5-DTBC)—this specific isomer offers a

unique balance of steric hindrance and redox potential.

Its solubility profile is the critical determinant for its utility as a polymerization inhibitor in

monomer streams (styrene, butadiene) and as an antioxidant in non-polar formulations. This

guide synthesizes structural analysis with predictive modeling to establish a solubility

landscape, providing a self-validating protocol for experimental verification.

Physicochemical Profile & Structural Logic
To understand the solubility behavior of 3-iPr-5-tBu-CAT, we must analyze its molecular

architecture relative to established standards.
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Structural Analysis
Core: 1,2-Dihydroxybenzene (Catechol) – Provides polarity and H-bond

donation/acceptance.

Substituents:

C5 Position (tert-butyl): A bulky lipophilic anchor that significantly reduces water solubility

and prevents rapid metabolic conjugation.

C3 Position (Isopropyl): Provides steric protection to the adjacent hydroxyl group without

the extreme crowding of a second tert-butyl group. This modulation affects hydrogen

bonding kinetics with solvents.

Comparative Physicochemical Data
Data estimated based on Structure-Property Relationships (SPR) with high-confidence

analogs.

Property
3-Isopropyl-5-tert-
butylpyrocatechol

4-tert-
Butylcatechol
(TBC)

3,5-Di-tert-
butylcatechol

CAS 143767-20-8 98-29-3 1020-31-1

Formula C₁₃H₂₀O₂ C₁₀H₁₄O₂ C₁₄H₂₂O₂

MW ( g/mol ) 208.30 166.22 222.32

LogP (Est.) 3.8 – 4.2 2.6 – 2.9 4.5 – 4.8

Polar Surface Area ~40.5 Å² ~40.5 Å² ~40.5 Å²

Phys.[1] State Crystalline Solid Solid / Flakes Crystalline Solid
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Scientist's Note: The increase in LogP relative to TBC indicates a significant shift towards

lipophilicity. Expect negligible aqueous solubility and enhanced solubility in aliphatic

hydrocarbons compared to TBC.

Solubility Landscape in Organic Solvents[3][4][5]
The solubility of 3-iPr-5-tBu-CAT is governed by the "Like Dissolves Like" principle, modified by

the specific interaction of the phenolic hydroxyls.

Solubility Classifications
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Solvent Class
Representative
Solvents

Solubility
Prediction

Mechanistic
Rationale

Polar Protic
Methanol, Ethanol,

Isopropanol
Very High (>200 g/L)

Strong H-bonding

between solvent -OH

and catechol -OH

groups overcomes the

hydrophobic alkyl

chain penalty.

Polar Aprotic
Acetone, DMSO,

DMF, Ethyl Acetate
High (>150 g/L)

Solvent dipole

interacts with phenolic

protons. Excellent for

preparing

concentrated stock

solutions.

Aromatic
Toluene, Benzene,

Xylene
High (>100 g/L)

stacking interactions

combined with alkyl

group compatibility.

Ideal for monomer

stabilization.

Chlorinated
Dichloromethane

(DCM), Chloroform
High (>100 g/L)

General solvation of

the aromatic core;

standard solvent for

extraction/purification.

Aliphatic
Hexane, Heptane,

Cyclohexane
Moderate (10–50 g/L)

Temperature

Dependent. The polar

catechol headgroup

resists dissolution in

pure alkanes, but the

isopropyl/t-butyl

groups facilitate it

better than

unsubstituted

catechol.
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Aqueous Water, Brine Very Low (<0.5 g/L)

Hydrophobic effect

dominates. The alkyl

burden prevents

effective hydration of

the hydroxyls.

Thermodynamic Partitioning (Monomer vs. Water)
In industrial applications (e.g., styrene purification), the partition coefficient (

) is critical.

Scenario: Washing a monomer stream with caustic water.

Outcome: Unlike unsubstituted catechol, 3-iPr-5-tBu-CAT will predominantly remain in the

organic (monomer) phase due to its high LogP, unless the pH is raised significantly (> pH 10)

to deprotonate the phenols (forming the water-soluble phenolate).

Experimental Protocol: Solubility Determination
As exact literature values for this specific isomer are rare, researchers must validate solubility

experimentally.[2] The following protocol ensures data integrity through a self-validating loop.

Reagents & Equipment
Compound: 3-Isopropyl-5-tert-butylpyrocatechol (>98% purity).[3]

Solvents: HPLC Grade (MeOH, Toluene, Hexane, Water).

Instrumentation: HPLC-UV (280 nm detection) or GC-FID.

Apparatus: Temperature-controlled orbital shaker, 0.22 µm PTFE syringe filters.

Workflow Visualization
The following diagram outlines the "Saturation-Equilibrium" method, the gold standard for

solubility determination.
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Figure 1: Self-validating saturation shake-flask method for solubility determination.
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Step-by-Step Methodology
Preparation: Weigh approx. 100 mg of 3-iPr-5-tBu-CAT into a 4 mL amber vial.

Solvent Addition: Add 1.0 mL of the target solvent.

Saturation Check: If the solid dissolves instantly, add more until a visible precipitate persists.

Equilibration: Agitate at controlled temperature (e.g., 25°C ± 0.1°C) for 24 hours.

Filtration: Filter the supernatant through a pre-heated 0.22 µm PTFE filter (to prevent

precipitation during filtration).

Quantification: Dilute the filtrate with mobile phase (e.g., Acetonitrile) and analyze via HPLC.

Calculation:

where

is solubility,

is instrument concentration, and

is dilution factor.

Application Context: Polymerization Inhibition[2]
The primary industrial utility of this compound relies on its differential solubility. It acts as a

radical scavenger in monomer storage.

The Partitioning Mechanism
In a biphasic system (Monomer/Water), the inhibitor must stay in the monomer to be effective.
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Figure 2: Phase partitioning logic. The compound's lipophilicity ensures it remains in the active

organic phase.

Removal Strategy
To remove the inhibitor before polymerization, the solubility logic is inverted:

Wash with Caustic (NaOH): The high pH converts the phenolic -OH groups to phenolate ions

(

).

Solubility Inversion: The ionic species is highly water-soluble and insoluble in the organic

monomer.

Extraction: The inhibitor partitions into the aqueous waste stream, leaving pure monomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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